3-Cyclopropoxy-2-methoxy-4-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-methoxy-4-nitropyridine
• InChI: InChI=1S/C9H10N2O4/c1-14-9-8(15-6-2-3-6)7(11(12)13)4-5-10-9/h4-6H,2-3H2,1H3
• InChI Key: SOARRLVZXKLSIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1OC2CC2)[N+](=O)[O-]

Description

3-Cyclopropoxy-2-methoxy-4-nitropyridine is a nitropyridine derivative characterized by a pyridine ring substituted with a cyclopropoxy group at position 3, a methoxy group at position 2, and a nitro group at position 4. Its molecular formula is C₉H₁₀N₂O₄, with a molecular weight of 210.19 g/mol.

• Cyclopropoxy group: Introduces steric strain due to the cyclopropane ring, enhancing reactivity in certain chemical reactions .
• Methoxy group: Electron-donating, activating the pyridine ring for electrophilic substitutions at specific positions .
• Nitro group: Electron-withdrawing, deactivating the ring and directing further substitutions .

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-methoxy-4-nitropyridine typically involves a multi-step process. One common method starts with the nitration of pyridine derivatives. For instance, the nitration of pyridine N-oxide can be achieved using a mixture of nitric acid and sulfuric acid . The resulting nitropyridine derivative can then undergo further functionalization to introduce the cyclopropoxy and methoxy groups. Industrial production methods often employ continuous flow systems to enhance safety and efficiency, especially for highly exothermic reactions .

Chemical Reactions Analysis

3-Cyclopropoxy-2-methoxy-4-nitropyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group, forming aminopyridine derivatives.

Substitution: The nitro group can be substituted with other functional groups using reagents like ammonia or amines.

Common reagents used in these reactions include nitric acid, sulfuric acid, and various reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-2-methoxy-4-nitropyridine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex organic molecules.

Biology: It is used in the study of biological pathways and interactions due to its ability to interact with various biomolecules.

Medicine: This compound is investigated for its potential therapeutic properties, including its role in drug development.

Industry: It is used in the production of pesticides and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methoxy-4-nitropyridine involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, influencing various biochemical pathways. Additionally, the methoxy and cyclopropoxy groups can modulate the compound’s reactivity and binding affinity to different targets .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 3-Cyclopropoxy-2-methoxy-4-nitropyridine with key analogs, emphasizing substituent effects:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications
3-Cyclopropoxy-2-methoxy-4-nitropyridine	3-cyclopropoxy, 2-methoxy, 4-nitro	210.19	High reactivity due to strained cyclopropoxy; potential antimicrobial activity
4-Cyclopropoxy-3-methoxy-2-nitropyridine	4-cyclopropoxy, 3-methoxy, 2-nitro	210.19	Enhanced versatility in Suzuki couplings and nucleophilic substitutions
4-Methoxy-3-nitropyridine	4-methoxy, 3-nitro	154.12	Simpler structure; moderate reactivity in agrochemical synthesis
3-Nitropyridine	3-nitro	124.08	Limited biological activity; used as a precursor in dye synthesis
6-Chloro-2-methoxy-3-nitropyridine	6-chloro, 2-methoxy, 3-nitro	202.58	Antimicrobial properties; chlorine enhances lipophilicity
3-Cyclopropoxy-6-methoxy-2-nitropyridine	3-cyclopropoxy, 6-methoxy, 2-nitro	210.19	Positional isomerism alters electronic distribution; explored in kinase inhibition

Electronic and Steric Effects

• Cyclopropoxy vs. Methoxy :
  • Cyclopropoxy introduces steric strain and moderate electron-donating effects due to the cyclopropane ring’s conjugation with the oxygen lone pairs .
  • Methoxy is purely electron-donating, activating the ring for electrophilic substitutions but lacking steric hindrance .
• Nitro Group Influence :
  • The nitro group at position 4 deactivates the pyridine ring, making it less reactive toward electrophiles but directing nucleophilic attacks to specific positions (e.g., position 2 or 6) .

Reactivity in Chemical Reactions

• Nucleophilic Aromatic Substitution :
  • The target compound’s nitro group facilitates substitutions at positions activated by the methoxy group. For example, displacement of the nitro group (if reduced to amine) is a key step in pharmaceutical intermediate synthesis .
  • In contrast, 4-Methoxy-3-nitropyridine undergoes faster substitutions due to the absence of steric hindrance from cyclopropoxy .
• Catalytic Hydrogenation :
  • The cyclopropoxy group’s strain may lead to partial ring-opening under high-pressure hydrogenation, unlike methoxy-substituted analogs .